4-[2-(2,3-dichlorophenoxy)ethyl]morpholine

• IUPAC Name: 4-[2-(2,3-dichlorophenoxy)ethyl]morpholine
• InChI: InChI=1S/C12H15Cl2NO2/c13-10-2-1-3-11(12(10)14)17-9-6-15-4-7-16-8-5-15/h1-3H,4-9H2
• InChI Key: ZKEQLDJGIFMHNV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol

Description

4-[2-(2,3-dichlorophenoxy)ethyl]morpholine is an organic compound with the molecular formula C12H15Cl2NO2 and a molecular weight of 276.16 g/mol . This compound is characterized by the presence of a morpholine ring substituted with a 2-(2,3-dichlorophenoxy)ethyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 4-[2-(2,3-dichlorophenoxy)ethyl]morpholine typically involves the reaction of morpholine with 2-(2,3-dichlorophenoxy)ethyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

4-[2-(2,3-dichlorophenoxy)ethyl]morpholine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chlorinated phenyl ring, where nucleophiles like hydroxide or alkoxide ions replace the chlorine atoms, forming phenols or ethers.

Scientific Research Applications

4-[2-(2,3-dichlorophenoxy)ethyl]morpholine is utilized in various scientific research fields, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in studying reaction mechanisms and kinetics.

Biology: This compound is used in biochemical assays to investigate enzyme activities and protein-ligand interactions.

Industry: It is used in the production of agrochemicals, pharmaceuticals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-[2-(2,3-dichlorophenoxy)ethyl]morpholine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4-[2-(2,3-dichlorophenoxy)ethyl]morpholine can be compared with similar compounds such as:

4-[2-(2,4-dichlorophenoxy)ethyl]morpholine: This compound has a similar structure but with chlorine atoms at different positions on the phenyl ring, leading to different chemical and biological properties.

4-[2-(3,4-dichlorophenoxy)ethyl]morpholine: Another structural isomer with chlorine atoms at the 3 and 4 positions, which may exhibit distinct reactivity and applications.

4-[2-(2,3-dichlorophenoxy)ethoxy]ethyl]morpholine: This compound has an additional ethoxy group, which can influence its solubility and reactivity.

These comparisons highlight the uniqueness of this compound in terms of its specific substitution pattern and resulting properties.